![molecular formula C12H16ClN3O3 B1459057 Tert-butyl 3-(2-chloropyrimidin-4-yloxy)azetidine-1-carboxylate CAS No. 1121633-27-9](/img/structure/B1459057.png)
Tert-butyl 3-(2-chloropyrimidin-4-yloxy)azetidine-1-carboxylate
Overview
Description
Tert-butyl 3-(2-chloropyrimidin-4-yloxy)azetidine-1-carboxylate, also known as TBPCA, is a chemical compound that is used in a variety of scientific research applications. The compound is a derivative of pyrimidine, a heterocyclic aromatic organic compound. TBPCA is a colorless liquid with a low melting point and a high boiling point. It is also highly soluble in a variety of organic solvents. The compound is relatively stable and has a low reactivity.
Scientific Research Applications
Tert-butyl 3-(2-chloropyrimidin-4-yloxy)azetidine-1-carboxylate has a variety of scientific research applications. It is used in the synthesis of various compounds, including a number of pharmaceutical drugs. It is also used in the synthesis of polymers and other materials. Additionally, this compound is used in the study of enzyme kinetics and enzyme inhibition.
Mechanism of Action
Tert-butyl 3-(2-chloropyrimidin-4-yloxy)azetidine-1-carboxylate acts as an inhibitor of enzymes in the body. It binds to the active site of the enzyme, preventing the binding of the substrate and thus inhibiting the enzyme’s activity. This compound has been found to be an effective inhibitor of several enzymes, including cytochrome P450, serine proteases, and phosphatases.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of several enzymes, including cytochrome P450, serine proteases, and phosphatases. Additionally, this compound has been found to have anti-inflammatory and anti-viral properties. It has also been found to have an inhibitory effect on the growth of certain bacteria.
Advantages and Limitations for Lab Experiments
Tert-butyl 3-(2-chloropyrimidin-4-yloxy)azetidine-1-carboxylate has several advantages for laboratory experiments. It is a relatively stable compound, with a low melting point and a high boiling point, and is highly soluble in a variety of organic solvents. Additionally, it is relatively inexpensive and easy to obtain. However, this compound is also a highly reactive compound and can be difficult to handle in the laboratory.
Future Directions
There are a variety of potential future directions for Tert-butyl 3-(2-chloropyrimidin-4-yloxy)azetidine-1-carboxylate research. One potential direction is the development of new and more effective enzyme inhibitors. Additionally, this compound could be used in the study of drug metabolism, as well as in the development of new drugs. Furthermore, this compound could be used in the development of new materials, such as polymers, for a variety of applications. Finally, this compound could be used in the study of biochemical and physiological processes, such as inflammation and infection.
Properties
IUPAC Name |
tert-butyl 3-(2-chloropyrimidin-4-yl)oxyazetidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClN3O3/c1-12(2,3)19-11(17)16-6-8(7-16)18-9-4-5-14-10(13)15-9/h4-5,8H,6-7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTVCCFCXGYWJAD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)OC2=NC(=NC=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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